Cas no 126740-31-6 (Propanoic acid,3-(heptylthio)-, ammonium salt (1:1))

• Product Name: Propanoic acid,3-(heptylthio)-, ammonium salt (1:1)
• CAS No: 126740-31-6
• MF: C₁₀H₂₃NO₂S
• MW: 221.360121965408
• CID: 214545
• PubChem ID: 3079924
• Update Time: 2025-04-19

Propanoic acid,3-(heptylthio)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(heptylthio)-, ammonium salt (1:1)
• azanium,3-heptylsulfanylpropanoate
• DTXSID60155282
• 3-(Heptylthio)propanoic acid ammonium salt
• Propanoic acid, 3-(heptylthio)-, ammonium salt
• 126740-31-6

• Inchi： 1S/C10H20O2S.H3N/c1-2-3-4-5-6-8-13-9-7-10(11)12;/h2-9H2,1H3,(H,11,12);1H3
• InChI Key： HNEMSGLSPXDBFE-UHFFFAOYSA-N
• SMILES： S(CCC(=O)[O-])CCCCCCC.[NH4+]

Computed Properties

• Exact Mass: 221.14509
• Monoisotopic Mass: 221.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 76.63